Cas no 51334-85-1 (4-(4-methylphenyl)phthalazin-1-ol)

4-(4-methylphenyl)phthalazin-1-ol structure
51334-85-1 structure
Product Name:4-(4-methylphenyl)phthalazin-1-ol
CAS No:51334-85-1
MF:C15H12N2O
MW:236.268583297729
CID:1074202
PubChem ID:24874667
Update Time:2025-11-06

4-(4-methylphenyl)phthalazin-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyl)phthalazin-1(2H)-one
    • (4-Methylphenyl)-1-(2H)-phthalazinone
    • 4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one
    • 4-(4-Methylphenyl)-2H-phthalazin-1-one
    • 4-(4-methylphenyl)butyric acid
    • 4-(para-Tolyl)-butyric acid
    • 4-(p-Tolyl)butanoic acid
    • 4-(p-tolyl)butyric acid
    • 4-(p-tolyl)-phthalazin-1(2H)-one
    • 4-p-Tolyl-2H-phthalazin-1-on
    • 4-p-tolyl-2H-phthalazin-1-one
    • 4-p-Tolyl-buttersaeure
    • 4-p-tolylphthalaz-1-one
    • 4-p-tolylphthalazin-1-one
    • 4-(4-methylphenyl)phthalazin-1-ol
    • 4-(p-tolyl)phthalazin-1(2H)-one
    • MFCD00222976
    • BCA33485
    • HMS1408J03
    • STK922172
    • SR-01000494820-1
    • CCG-241928
    • STL284191
    • AKOS000266940
    • A913186
    • Oprea1_382235
    • D74982
    • 4-(p-tolyl)-2H-phthalazin-1-one
    • 4-(4-methylphenyl)phthalazin-1(2H)-one
    • Enamine_005129
    • CS-0090897
    • SCHEMBL1786578
    • EN300-16088
    • 4-p-toluyl-phthalazin-1-(2H)-one
    • IDI1_007716
    • F3116-0065
    • F9995-0176
    • 4-(4-methylphenyl)-phthalazin-1(2H)-one
    • BBL036228
    • AB00682921-01
    • Z48957539
    • 51334-85-1
    • AKOS002212599
    • CHEMBL4242535
    • QBGWUKDMIGJTDU-UHFFFAOYSA-N
    • 5Y-1182
    • SR-01000494820
    • MDL: MFCD02683505
    • Inchi: 1S/C15H12N2O/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15(18)17-16-14/h2-9H,1H3,(H,17,18)
    • InChI Key: QBGWUKDMIGJTDU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=NN1

Computed Properties

  • Exact Mass: 236.09500
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 250-255 °C (lit.)
  • PSA: 45.75000
  • LogP: 2.89850
  • Solubility: Not available

4-(4-methylphenyl)phthalazin-1-ol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

4-(4-methylphenyl)phthalazin-1-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-methylphenyl)phthalazin-1-ol Pricemore >>

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